4-(5-Amino-1H-pyrazol-1-YL)phenol

• Molecular Formula: C9H9N3O
• Molecular Weight: 175.19 g/mol
• IUPAC Name: 4-(5-aminopyrazol-1-yl)phenol
• InChI: InChI=1S/C9H9N3O/c10-9-5-6-11-12(9)7-1-3-8(13)4-2-7/h1-6,13H,10H2
• InChI Key: OSNXOFKNKOUECQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C(=CC=N2)N)O

Description

4-(5-Amino-1H-pyrazol-1-YL)phenol is a heterocyclic compound featuring a pyrazole ring substituted with an amino group at the 5-position and a phenol moiety at the 1-position. Its molecular structure combines electron-rich aromatic systems (phenol and pyrazole) with a nucleophilic amino group, making it a versatile scaffold for applications in materials science, agrochemicals, and pharmaceuticals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(5-Amino-1H-pyrazol-1-YL)phenol typically involves the cyclocondensation of 1,3-dicarbonyl compounds with hydrazine derivatives. One common method includes the reaction of phenylhydrazine with 1,3-dicarbonyl compounds under acidic or basic conditions to form the pyrazole ring . The phenol group can be introduced through subsequent reactions involving phenolic compounds.

Industrial Production Methods

Industrial production of 4-(5-Amino-1H-pyrazol-1-YL)phenol may involve large-scale synthesis using similar cyclocondensation reactions. The process can be optimized for higher yields and purity by adjusting reaction parameters such as temperature, pressure, and the use of catalysts .

Chemical Reactions Analysis

Types of Reactions

4-(5-Amino-1H-pyrazol-1-YL)phenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The amino group can be reduced to form corresponding amines.

Substitution: The phenol and amino groups can participate in electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like halogens, alkyl halides, and acyl chlorides are commonly used in substitution reactions.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Amines and other reduced derivatives.

Substitution: Various substituted pyrazole and phenol derivatives.

Scientific Research Applications

4-(5-Amino-1H-pyrazol-1-YL)phenol has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as an enzyme inhibitor and in drug design.

Industry: Utilized in the development of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-(5-Amino-1H-pyrazol-1-YL)phenol involves its interaction with specific molecular targets and pathways. It can act as an enzyme inhibitor by binding to the active site of enzymes, thereby blocking their activity. The phenol and amino groups play crucial roles in these interactions by forming hydrogen bonds and other interactions with the target molecules .

Comparison with Similar Compounds

4-(4,5-Diphenyl-1H-imidazole-2-yl)phenol

Structural Features :

• Replaces the pyrazole ring with an imidazole core.
• Contains two phenyl groups at the 4- and 5-positions of the imidazole.

Functional Properties :

• Nonlinear Optical (NLO) Activity: Exhibits high third-order susceptibility (χ³ = 2.2627 × 10⁻⁶ esu) and negative nonlinear refractive index (n₂ = -2.89 × 10⁻⁶ cm²/W), suggesting utility as an optical limiter .
• Electronic Structure : Low HOMO-LUMO gap (calculated via TD-DFT/B3LYP/6-31++G(d,p)), enhancing electron delocalization and NLO response .

Comparison :

• The pyrazole analog (target compound) may exhibit similar NLO properties due to its conjugated π-system, but the absence of phenyl substituents could reduce polarizability and χ³ values.

2-[5-(4-Hydroxyphenyl)-1-phenyl-1H-pyrazol-3-yl]phenol

Structural Features :

• Contains two phenolic groups and a phenyl-substituted pyrazole.
• Intramolecular hydrogen bonding between phenolic -OH and pyrazole nitrogen stabilizes the planar conformation .

Functional Properties :

• Crystal Packing : Intermolecular hydrogen bonds form extended chains, influencing solubility and thermal stability .

Comparison :

5-Amino-1-(2-hydroxyethyl)pyrazole

Structural Features :

• Hydroxyethyl substituent instead of phenol.

Comparison :

• The phenol group in the target compound may enhance rigidity and reduce solubility in non-polar media, limiting agrochemical applications but favoring solid-state optical materials.

2-(3-Amino-1H-pyrazol-5-yl)phenol

Structural Features :

• Amino group at the 3-position of pyrazole (vs. 5-position in the target compound).

Physicochemical Properties :

• Molecular formula: C₉H₉N₃O; molar mass: 175.19 g/mol .

Comparison :

Characterization Techniques

• Spectroscopy : ¹H NMR, IR, and LC-MS confirm substituent positions and purity (e.g., δ 8.01 ppm for -NH₂ in ) .
• X-ray Crystallography : Used to resolve hydrogen-bonding networks (e.g., SHELXL refinement in ) .

Electronic and Optical Properties: Data Table

Compound	HOMO-LUMO Gap (eV)	χ³ (esu)	n₂ (cm²/W)	Key Application
4-(4,5-Diphenylimidazol-2-yl)phenol	3.1 (calculated)	2.26 × 10⁻⁶	-2.89 × 10⁻⁶	Optical Limiting
Target Compound (Theoretical)	~3.5 (estimated)	~1.5 × 10⁻⁶	Not reported	Materials Science
2-(3-Amino-pyrazol-5-yl)phenol	Not reported	Not reported	Not reported	Biochemical Reagents

Biological Activity

4-(5-Amino-1H-pyrazol-1-YL)phenol is a compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores the biological activity of this compound, focusing on its antioxidant, anticancer, and enzyme inhibitory properties, supported by relevant case studies and research findings.

Chemical Structure and Properties

The chemical formula for 4-(5-Amino-1H-pyrazol-1-YL)phenol is $C_9H_{10}N_4O$. The structure features a pyrazole ring connected to a phenolic group, which is significant for its biological interactions.

Antioxidant Activity

The compound exhibits notable antioxidant properties. In various assays, it has shown high radical-binding activity comparable to established antioxidants like Trolox.

Table 1: Antioxidant Activity Comparison

Compound	ABTS IC50 (µM)	ORAC TE (Trolox Equivalent)
4-(5-Amino-1H-pyrazol-1-YL)phenol	10-98	3.49
Trolox	25	3.71
Edaravone	20	3.89

Research indicates that the introduction of different substituents on the pyrazole moiety can enhance antioxidant activity. For instance, compounds with phenyl substitutions showed increased efficacy in radical scavenging assays .

Anticancer Activity

Recent studies have highlighted the potential anticancer properties of 4-(5-Amino-1H-pyrazol-1-YL)phenol. It has been evaluated against various cancer cell lines, demonstrating significant cytotoxic effects.

Case Study: Cytotoxicity Against Cancer Cell Lines

In a study assessing the activity against colorectal carcinoma (HCT116) and lung carcinoma (A549), the compound exhibited IC50 values that suggest moderate to high potency compared to standard chemotherapeutics.

Cell Line	IC50 (µg/mL)	Positive Control (5-FU) IC50 (µg/mL)
HCT116	43	77.15
A549	193.93	371.36

The results indicate that the compound may induce apoptosis through mechanisms such as caspase activation and cell cycle arrest, making it a candidate for further development as an anticancer agent .

Enzyme Inhibition

4-(5-Amino-1H-pyrazol-1-YL)phenol has also been studied for its inhibitory effects on various enzymes, particularly those involved in inflammation and cancer progression.

Table 2: Enzyme Inhibition Profile

Enzyme	IC50 (µM)
p38 MAP Kinase	<10
Acetylcholinesterase	>100
Butyrylcholinesterase	22

The compound demonstrated selective inhibition of p38 MAP kinase, a target in inflammatory diseases and cancer therapy, suggesting potential therapeutic applications in these areas .

Q & A

Q. What synthetic routes are commonly employed to prepare 4-(5-amino-1H-pyrazol-1-yl)phenol and its derivatives?

The compound can be synthesized via cyclocondensation reactions starting from phenylhydrazine and β-ketoesters, followed by functionalization. For example, Mannich reactions using diaza-crown ethers and phenol derivatives have been reported for analogous pyrazole-phenol systems, yielding N-linked bis-pyrazole structures . Additionally, Vilsmeier–Haack formylation of pyrazolone intermediates is a key step in introducing aldehyde groups, which can further react to form target derivatives . Recrystallization using ethanol or methanol is typically employed for purification .

Q. How is the crystal structure of 4-(5-amino-1H-pyrazol-1-yl)phenol determined, and what software is recommended for refinement?

Single-crystal X-ray diffraction (SC-XRD) is the primary method for structural elucidation. The SHELX program suite (e.g., SHELXL for refinement) is widely used due to its robustness in handling high-resolution data and twinned crystals . Hydrogen bonding networks, such as intramolecular O–H···N interactions between phenolic hydroxyl and pyrazole nitrogen atoms, are critical for stabilizing the crystal lattice .

Q. What spectroscopic techniques are used to characterize this compound?

• FTIR : Identifies functional groups (e.g., N–H stretching at ~3300 cm⁻¹ for amines, O–H bending at ~1250 cm⁻¹ for phenols).
• NMR : ¹H and ¹³C NMR confirm regiochemistry (e.g., pyrazole C–H protons resonate at δ 6.5–8.5 ppm) .
• Mass spectrometry : Validates molecular weight (e.g., ESI-MS for [M+H]⁺ peaks).

Advanced Research Questions

Q. How do intramolecular hydrogen bonds influence the reactivity and stability of 4-(5-amino-1H-pyrazol-1-yl)phenol?

Intramolecular hydrogen bonds (e.g., O–H···N) reduce molecular flexibility and enhance thermal stability. This bonding can also affect solubility and intermolecular interactions, as seen in extended chain formations via intermolecular O–H···O bonds in related pyrazole-phenol derivatives . Computational studies (DFT) are recommended to quantify bond energies and predict reactivity .

Q. What methodological challenges arise in resolving contradictory crystallographic data for pyrazole derivatives?

Discrepancies in torsion angles or occupancy factors may arise from disordered solvent molecules or dynamic behavior. SHELXL’s TWIN and BASF commands can address twinning, while PART instructions resolve disorder. High-resolution data (≤ 0.8 Å) and iterative refinement cycles are critical . For example, dihedral angles between pyrazole and phenyl rings in analogous compounds vary by up to 66.4°, requiring careful validation .

Q. How can structure-activity relationships (SARs) guide the design of bioactive derivatives?

Substitutions at the pyrazole 3- and 5-positions significantly modulate bioactivity. For instance:

• Antimicrobial activity : Electron-withdrawing groups (e.g., Cl at position 4) enhance potency by increasing electrophilicity .
• Anticancer potential : Aryl substituents (e.g., 4-fluorophenyl) improve lipophilicity and membrane permeability, as demonstrated in pyrazole-nitrile derivatives . SAR studies should combine synthetic chemistry, in vitro assays, and molecular docking to optimize pharmacophores.

Methodological Guidance

Q. What protocols are recommended for analyzing tautomeric equilibria in pyrazole-amine systems?

• Variable-temperature NMR : Monitors proton shifts to identify tautomers (e.g., amine ↔ imine forms).
• X-ray crystallography : Resolves dominant tautomeric states in the solid state .
• UV-Vis spectroscopy : Detects solvatochromic shifts caused by solvent polarity-dependent tautomerism .

Q. How should researchers handle discrepancies between computational and experimental spectral data?

• Basis set optimization : Use B3LYP/6-311++G(d,p) for DFT calculations to improve agreement with experimental IR/NMR.
• Solvent corrections : Apply polarizable continuum models (PCM) to simulate solvent effects .
• Dynamic effects : Consider Boltzmann averaging for conformational populations in solution.